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Abstract

Tigapotide (also known as PCK3145) is a synthetic 15-mer peptide derived from the prostate
secretory protein (PSP94) that has demonstrated anti-tumor and anti-metastatic properties in
preclinical studies.[1][2] This document provides detailed application notes and protocols for in
vivo studies investigating the efficacy of Tigapotide, based on published research. The
protocols outlined below are intended to serve as a comprehensive guide for researchers
designing and executing in vivo experiments with this compound.

Mechanism of Action

Tigapotide is a signal transduction inhibitor that exerts its anti-cancer effects through multiple
mechanisms, including the induction of apoptosis, inhibition of angiogenesis, and reduction of
metastasis.[2]

 Induction of Apoptosis: Tigapotide has been shown to induce apoptosis in prostate cancer
cells.[3] One proposed mechanism involves interaction with the laminin receptor, leading to
the activation of the MEK-ERK signaling pathway.[4]

o Anti-Metastatic Effects: The peptide inhibits the secretion of matrix metalloproteinase-9
(MMP-9), a key enzyme involved in the degradation of the extracellular matrix, which is
crucial for tumor invasion and metastasis.[2][5] This inhibition is associated with an increase
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in RhoA and MT1-MMP expression, leading to the shedding of the cell surface receptor
CD44.[5]

» Anti-Angiogenic Effects: Tigapotide has been observed to inhibit vascular endothelial growth
factor (VEGF)-induced signaling in endothelial cells by preventing the phosphorylation of
VEGFR-2. This action blocks downstream signaling through the MAPK cascade.[6]

Signaling Pathways

The following diagrams illustrate the proposed signaling pathways affected by Tigapotide.
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Caption: Proposed apoptotic signaling pathway of Tigapotide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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